N~2~-(2,3-dichlorophenyl)-N~1~-methyl-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: 2-(2,3-dichloro-N-(4-methylphenyl)sulfonylanilino)-N-methylacetamide
• InChI: InChI=1S/C16H16Cl2N2O3S/c1-11-6-8-12(9-7-11)24(22,23)20(10-15(21)19-2)14-5-3-4-13(17)16(14)18/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: XHVHEAMCWXHKPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C16H16Cl2N2O3S
• Molecular Weight: 387.3 g/mol

Description

N~2~-(2,3-dichlorophenyl)-N~1~-methyl-N~2~-[(4-methylphenyl)sulfonyl]glycinamide, commonly known as DCMG, is a chemical compound that has been widely studied for its potential use in scientific research. DCMG is a member of the family of NMDA receptor antagonists, which are compounds that block the action of the NMDA receptor in the brain.

Scientific Research Applications

DCMG has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It is a potent NMDA receptor antagonist, which means that it can block the action of the NMDA receptor in the brain. This makes it a useful tool for studying the role of the NMDA receptor in various physiological processes, including learning and memory, synaptic plasticity, and neurodegeneration.

Mechanism of Action

The mechanism of action of DCMG involves its ability to block the NMDA receptor in the brain. The NMDA receptor is a type of ionotropic glutamate receptor that is involved in various physiological processes, including learning and memory, synaptic plasticity, and neurodegeneration. DCMG binds to the NMDA receptor and prevents the influx of calcium ions into the cell, which is necessary for the activation of various signaling pathways.
Biochemical and Physiological Effects:
DCMG has been shown to have a variety of biochemical and physiological effects in various animal models. It has been shown to impair learning and memory in rats, which suggests that the NMDA receptor is involved in these processes. DCMG has also been shown to have neuroprotective effects in various models of neurodegeneration, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCMG in lab experiments is its potency as an NMDA receptor antagonist. This makes it a useful tool for studying the role of the NMDA receptor in various physiological processes. However, one of the limitations of using DCMG is its potential toxicity, particularly at high doses. This means that careful dosing and monitoring are necessary when using DCMG in lab experiments.

Future Directions

There are many future directions for research on DCMG and its potential use in scientific research. One area of research is the development of new and more potent NMDA receptor antagonists that have fewer side effects than DCMG. Another area of research is the use of DCMG in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. Finally, there is a need for more research on the long-term effects of DCMG on the brain and its potential use as a therapeutic agent.